(E)-3-(2-chlorophenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one

• IUPAC Name: (E)-3-(2-chlorophenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one
• InChI: InChI=1S/C20H20ClNOS/c21-18-9-5-4-6-16(18)10-11-20(23)22-13-12-19(24-15-14-22)17-7-2-1-3-8-17/h1-11,19H,12-15H2/b11-10+
• InChI Key: RVTALNCDYOUTOG-ZHACJKMWSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: C1CN(CCSC1C2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C20H20ClNOS
• Molecular Weight: 357.9 g/mol

Description

Chemical Reactions Analysis

The study of chemical reactions involves understanding the changes a substance undergoes during a reaction with other substances. Unfortunately, specific details about the chemical reactions involving this compound are not available in the search results.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its structure, state, and reactivity. Unfortunately, specific details about the physical and chemical properties of this compound are not available in the search results.

Scientific Research Applications

Spectroscopic and Quantum Chemical Analysis

One study focused on the synthesis, characterization, and application of a bioactive molecule structurally related to the compound of interest. The molecule exhibited antifungal and antibacterial effects, with its biological activity assessed through molecular docking to identify interactions with proteins. Quantum chemical calculations and spectroscopic methods, including FT-IR and FT-Raman, were used to analyze the molecule's structure and properties. This research demonstrates the potential of similar compounds in developing new antimicrobial agents (A. Viji et al., 2020).

Antimicrobial and Antifungal Activities

Another study synthesized and tested novel compounds for in vitro antibacterial and antifungal activities. These compounds, which share functional groups with the compound , showed significant activity against various bacterial and fungal strains. This suggests a potential application of (E)-3-(2-chlorophenyl)-1-(7-phenyl-1,4-thiazepan-4-yl)prop-2-en-1-one in developing antimicrobial and antifungal agents (H. B'Bhatt & S. Sharma, 2017).

Corrosion Inhibition

Research on thiazole and thiadiazole derivatives, which are structurally related to the compound , has shown that these molecules can act as effective corrosion inhibitors for metals in acidic mediums. Theoretical and experimental studies, including quantum chemical calculations and molecular dynamics simulations, have provided insights into their inhibition mechanisms. This indicates potential applications in materials science, particularly in protecting metals from corrosion (S. Kaya et al., 2016).

Molecular Docking and Antimicrobial Activity

Another study involved the molecular structure, spectroscopic analysis, quantum chemical calculations, and molecular docking studies of a compound with similarities to this compound. The research aimed to explore the compound's antimicrobial activity, demonstrating its potential in pharmacological applications (C. Sivakumar et al., 2021).